Cas no 1696199-21-9 (Methyl 2-(aminomethyl)-2,4-dimethylpentanoate)

• Product Name: Methyl 2-(aminomethyl)-2,4-dimethylpentanoate
• CAS No: 1696199-21-9
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6051668
• PubChem ID: 105435555
• Update Time: 2025-06-25

Methyl 2-(aminomethyl)-2,4-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19906371
• methyl 2-(aminomethyl)-2,4-dimethylpentanoate
• EN300-737949
• 1696199-21-9
• Methyl 2-(aminomethyl)-2,4-dimethylpentanoate

• Inchi： 1S/C9H19NO2/c1-7(2)5-9(3,6-10)8(11)12-4/h7H,5-6,10H2,1-4H3
• InChI Key： ZOPVALTWBLBFBE-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CN)CC(C)C)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-(aminomethyl)-2,4-dimethylpentanoate

Methyl 2-(aminomethyl)-2,4-dimethylpentanoate: A Comprehensive Overview

Methyl 2-(aminomethyl)-2,4-dimethylpentanoate, identified by the CAS Registry Number 1696199-21-9, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes a methyl group attached to a pentanoate backbone, featuring an aminoalkyl substituent. The presence of this amino group introduces versatile reactivity, making it a valuable compound in various applications.

The structural formula of Methyl 2-(aminomethyl)-2,4-dimethylpentanoate reveals a branched pentanoate ester with methyl groups at positions 2 and 4. The amino group at position 2 further enhances its functional diversity. This compound is synthesized through a series of well-established organic reactions, including alkylation and esterification processes. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity.

In terms of physical properties, Methyl 2-(aminomethyl)-2,4-dimethylpentanoate exhibits a melting point of approximately -5°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under normal storage conditions is excellent, provided it is protected from moisture and light.

The chemical properties of this compound are primarily influenced by the presence of the amino group and the ester functional group. The amino group can undergo nucleophilic substitution reactions, while the ester group can participate in hydrolysis under acidic or basic conditions. These reactivities make Methyl 2-(aminomethyl)-2,4-dimethylpentanoate a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential applications of Methyl 2-(aminomethyl)-2,4-dimethylpentanoate in drug discovery and development. Its ability to act as a bioisostere for certain pharmacophores has been explored in the context of designing novel therapeutic agents. For instance, researchers have investigated its role as a precursor for peptide-based drugs and as a component in prodrug strategies.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its unique structure allows it to serve as a building block for the synthesis of advanced polymers and surfactants. Recent breakthroughs in polymer chemistry have demonstrated how derivatives of Methyl 2-(aminomethyl)-2,4-dimethylpentanoate can enhance the mechanical properties of polymeric materials.